Cas no 858116-31-1 ((R)-Tol-Binap RuCl2 AMPY)

• Product Name: (R)-Tol-Binap RuCl2 AMPY
• CAS No: 858116-31-1
• MF: C₅₄H₄₈Cl₂N₂P₂Ru
• MW: 958.895853042603
• CID: 3161874
• PubChem ID: 11263145
• Update Time: 2025-05-30

(R)-Tol-Binap RuCl2 AMPY Chemical and Physical Properties

Names and Identifiers

• [dichloro((S)-2,2'-bis(di-4-tolylphosphino)-1,1'-binaphthyl)(α-picolylamino)ruthenium(II)]
• RuCl2[(S)-tolbinap)](pica);[(S)-TOL-BINAP RUCL2 AMPY];
• 857678-55-8
• (S)-Tol-Binap RuCl2 AMPY
• Dichloro[(S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl](2-aminomethylpyridine)ruthenium(II)
• [1-[2-bis(4-methylphenyl)phosphanylnaphthalen-1-yl]naphthalen-2-yl]-bis(4-methylphenyl)phosphane;dichlororuthenium;pyridin-2-ylmethanamine
• 858116-31-1
• (R)-Tol-Binap RuCl2 AMPY
• 813-215-7
• (1-(2-Bis(4-methylphenyl)phosphanylnaphthalen-1-yl)naphthalen-2-yl)-bis(4-methylphenyl)phosphane;dichlororuthenium;pyridin-2-ylmethanamine
• 812-843-9
• Dichloro[(S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl](2-aminomethylpyridine)ruthenium(II) RuCl2(AMPY)[(S)-Tol-Binap]
• Dichloro((S)-(-)-2,2-bis(di-p-tolylphosphino)-1,1-binaphthyl)(2-aminomethylpyridine)ruthenium(II) RuCl2(AMPY)((S)-Tol-Binap)

• MDL： MFCD22988922
• Inchi： 1S/C48H40P2.C6H8N2.2ClH.Ru/c1-33-13-23-39(24-14-33)49(40-25-15-34(2)16-26-40)45-31-21-37-9-5-7-11-43(37)47(45)48-44-12-8-6-10-38(44)22-32-46(48)50(41-27-17-35(3)18-28-41)42-29-19-36(4)20-30-42;7-5-6-3-1-2-4-8-6;;;/h5-32H,1-4H3;1-4H,5,7H2;2*1H;/q;;;;+2/p-2
• InChI Key： UCHLDFFOSWUXLN-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.N1C=CC=CC=1CN

Computed Properties

• Exact Mass: 956.15600
• Monoisotopic Mass: 958.171319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 61
• Rotatable Bond Count: 8
• Complexity: 963
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 32.11000
• LogP: 12.53910
• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (R)-Tol-Binap RuCl2 AMPY

Introduction to (R)-Tol-Binap RuCl2 AMPY and Its Applications in Modern Catalysis

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and industrial processes. Among these, (R)-Tol-Binap RuCl2 AMPY, with the CAS number 858116-31-1, has emerged as a significant compound in the field of catalysis. This coordination complex, featuring a Ruthenium(II) center coordinated to a chiral Tol-Binap ligand and an AMPY ancillary group, exhibits remarkable catalytic properties that have garnered attention from researchers worldwide.

The structure of (R)-Tol-Binap RuCl2 AMPY is meticulously designed to enhance its catalytic efficiency and selectivity. The Tol-Binap ligand, a bidentate phosphine ligand derived from tolyl groups and binaphthalene, provides excellent steric and electronic control over the Ruthenium(II) center. This chiral environment is crucial for achieving high enantioselectivity in various catalytic transformations. The presence of the AMPY (N,N'-bis(2-aminophenyl)pyridine) moiety further stabilizes the complex and influences its redox properties, making it suitable for a wide range of applications.

In recent years, the use of transition metal complexes in catalysis has seen tremendous growth, with Ruthenium-based catalysts being particularly noteworthy. (R)-Tol-Binap RuCl2 AMPY has been extensively studied for its ability to facilitate various C-C coupling reactions, including Suzuki-Miyaura and Heck couplings. These reactions are fundamental in organic synthesis, allowing for the construction of complex molecular architectures essential for pharmaceuticals and fine chemicals.

One of the most compelling aspects of (R)-Tol-Binap RuCl2 AMPY is its high enantioselectivity in asymmetric catalysis. The chiral environment provided by the Tol-Binap ligand ensures that reactions proceed with high enantiomeric excess, which is critical for the synthesis of optically active compounds used in pharmaceuticals. Recent studies have demonstrated its efficacy in the asymmetric hydrogenation of ketones and imines, providing access to chiral intermediates with high yields and selectivity.

The compound's stability under various reaction conditions is another key advantage. Unlike many other transition metal catalysts that suffer from decomposition or deactivation, (R)-Tol-Binap RuCl2 AMPY maintains its integrity throughout multiple reaction cycles. This stability not only enhances the efficiency of catalytic processes but also reduces costs associated with catalyst recovery and reuse.

Recent advancements in green chemistry have also highlighted the importance of sustainable catalysts. (R)-Tol-Binap RuCl2 AMPY fits well within this paradigm due to its high turnover numbers and low metal loading requirements. This means that less catalyst is needed to achieve the desired reaction outcome, reducing both waste generation and environmental impact.

The versatility of (R)-Tol-Binap RuCl2 AMPY extends beyond traditional organic synthesis applications. It has been explored in polymer chemistry for the controlled polymerization of olefins, leading to materials with tailored properties. Additionally, its potential in energy storage applications, such as in dye-sensitized solar cells and fuel cells, is being actively investigated.

The synthesis of (R)-Tol-Binap RuCl2 AMPY involves a series of carefully orchestrated steps to ensure high yield and purity. The key steps include the preparation of the Tol-Binap ligand through a multi-step synthesis involving cross-coupling reactions and subsequent functionalization. The Ruthenium(II) complexation is then achieved by reacting the ligand with Ruthenium chloride sources under controlled conditions.

In conclusion, (R)-Tol-Binap RuCl2 AMPY (CAS no 858116-31-1) represents a cutting-edge catalyst with broad applicability in modern chemical synthesis. Its unique combination of enantioselectivity, stability, and efficiency makes it an invaluable tool for researchers in pharmaceuticals, materials science, and industrial chemistry. As our understanding of catalytic processes continues to evolve, compounds like (R)-Tol-Binap RuCl2 AMPY will undoubtedly play a central role in shaping the future of chemical innovation.